1-(3-methoxyphenyl)-3-(3-(trifluoromethyl)phenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 1-(3-methoxyphenyl)-5,5-dioxo-3-[3-(trifluoromethyl)phenyl]-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C19H17F3N2O4S/c1-28-15-7-3-6-14(9-15)24-17-11-29(26,27)10-16(17)23(18(24)25)13-5-2-4-12(8-13)19(20,21)22/h2-9,16-17H,10-11H2,1H3
• InChI Key: WBQKDYYUOJFETL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C19H17F3N2O4S
• Molecular Weight: 426.4 g/mol
• CAS No.: 878428-31-0

Description

1-(3-methoxyphenyl)-3-(3-(trifluoromethyl)phenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C19H17F3N2O4S and its molecular weight is 426.41. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Material Properties

A variety of imidazole derivatives, including 1-(3-methoxyphenyl)-3-(3-(trifluoromethyl)phenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide, have been synthesized and studied for their unique properties and potential applications in scientific research. These compounds exhibit a range of activities, from corrosion inhibition in metals to serving as key components in complex molecular structures with specific functionalities.

• Corrosion Inhibition : Imidazole derivatives, such as those synthesized using microwave irradiation methods, have shown significant corrosion inhibition efficiency on mild steel in acidic solutions, suggesting potential industrial applications for protecting metals against corrosion. The method highlighted for synthesizing these derivatives emphasizes economic and eco-friendly approaches, with the imidazole derivative bearing a hydroxyl group showing maximum efficiency (M. Prashanth et al., 2021) $source$source.

• Molecular Structures and Magnetic Properties : Studies on bisthienylethenes containing N,O-donor binding sites have led to the synthesis of multifunctional mononuclear complexes. These complexes demonstrate intriguing magnetic behaviors and photochromic properties, indicative of their potential in developing new materials with tailored magnetic and optical characteristics (Deng-Ke Cao et al., 2015) $source$source.

• Central Nervous System Penetrability : The development of highly potent 5-HT3 receptor antagonists, which can effectively penetrate the blood-brain barrier, showcases the therapeutic potential of imidazole derivatives in treating neurological conditions. Such compounds could be instrumental in developing new drugs targeting the central nervous system (T. Rosen et al., 1990) $source$source.

• Optical Properties and Material Applications : The synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives has been explored, with findings indicating their application in creating luminescent materials. These compounds show remarkable Stokes' shift range and quantum yields, making them suitable for use in low-cost luminescent materials (G. Volpi et al., 2017) $source$source.